1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[1-(4-methylphenyl)propyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C14H19N3O2S/c1-4-14(12-7-5-11(2)6-8-12)16-20(18,19)13-9-15-17(3)10-13/h5-10,14,16H,4H2,1-3H3
• InChI Key: YMSRYUPVDNKIMS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)C)NS(=O)(=O)C2=CN(N=C2)C
• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol

Description

1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists. It was first developed in the 1990s as a potential treatment for metabolic disorders such as obesity and type 2 diabetes. However, it was later found to have performance-enhancing effects and was banned by the World Anti-Doping Agency (WADA) in 2009.

Mechanism of Action

1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide works by activating the PPARδ receptor, which plays a key role in regulating lipid metabolism and energy homeostasis. Activation of this receptor leads to increased fatty acid oxidation and glucose uptake, which can improve insulin sensitivity and reduce the risk of metabolic disorders. It also has anti-inflammatory effects and can protect against oxidative stress.
Biochemical and Physiological Effects
1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide has been shown to have several biochemical and physiological effects in animal and human studies. It can increase endurance and improve exercise performance by increasing the utilization of fatty acids as an energy source. It can also reduce inflammation and oxidative stress, which can have beneficial effects on cardiovascular health and other metabolic disorders.

Advantages and Limitations for Lab Experiments

1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide has several advantages for use in laboratory experiments. It is a highly potent and selective PPARδ agonist, which allows for precise control of its effects. It also has a long half-life, which makes it suitable for use in chronic studies. However, its use is limited by the fact that it has been banned for human use due to its performance-enhancing effects.

Future Directions

There are several areas of future research that could be explored with regard to 1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide. These include its potential use in the treatment of various metabolic disorders, as well as its effects on muscle wasting and neurodegenerative diseases. There is also a need for further studies on its safety and potential side effects, as well as its mechanisms of action at the molecular level. Overall, 1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide represents a promising avenue for future research in the field of metabolic disorders and related conditions.

Scientific Research Applications

1-methyl-N-[1-(4-methylphenyl)propyl]-1H-pyrazole-4-sulfonamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have beneficial effects on lipid metabolism, insulin sensitivity, and cardiovascular health. It has also been studied for its potential use in the treatment of cancer, neurodegenerative diseases, and muscle wasting.